Cas no 72679-97-1 (3-(Hydroxymethyl)-2-benzothiazolinone)
72679-97-1 structure
Product Name:3-(Hydroxymethyl)-2-benzothiazolinone
CAS No:72679-97-1
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD01074863
CID:572393
PubChem ID:2733751
Update Time:2025-04-19
3-(Hydroxymethyl)-2-benzothiazolinone Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Benzothiazolone,3-(hydroxymethyl)-
- 3-(Hydroxymethyl)-1,3-benzothiazol-2(3H)-one
- 3-(hydroxymethyl)-1,3-benzothiazol-2-one
- 3-HYDROXYMETHYL-2-BENZOTHIAZOLINONE
- 3-(HYDROXYMETHYL)-2-BENZOTHIAZOLINONE
- 3-(hydroxymethyl)-3-hydrobenzothiazol-2-one
- 3-hydroxymethyl-3H-benzothiazol-2-one
- N-Hydroxymethyl-benzthiazolon
- A914008
- AS-40045
- MFCD01074863
- DTXSID50369997
- QGEJJONTBKAEKC-UHFFFAOYSA-N
- SCHEMBL10831761
- AKOS025116917
- FT-0615847
- 3-(Hydroxymethyl)benzo[d]thiazol-2(3H)-one
- 72679-97-1
- 3-(Hydroxymethyl)-2-benzothiazolinone
-
- MDL： MFCD01074863
- Inchi： 1S/C8H7NO2S/c10-5-9-6-3-1-2-4-7(6)12-8(9)11/h1-4,10H,5H2
- InChI Key： QGEJJONTBKAEKC-UHFFFAOYSA-N
- SMILES： S1C(N(CO)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 181.02000
- Monoisotopic Mass: 181.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.8Ų
Experimental Properties
- Color/Form: White or light brown powder or crystalline powder
- Density: 1.3055 (rough estimate)
- Melting Point: 102°C
- Refractive Index: 1.5650 (estimate)
- PSA: 70.47000
- LogP: 1.01280
- Solubility: Insoluble in water, soluble in acetone and alcohols
3-(Hydroxymethyl)-2-benzothiazolinone Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(Hydroxymethyl)-2-benzothiazolinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059006963-250mg |
3-(Hydroxymethyl)-2-benzothiazolinone |
72679-97-1 | 95% | 250mg |
$179.28 | 2023-09-01 | |
| Alichem | A059006963-1g |
3-(Hydroxymethyl)-2-benzothiazolinone |
72679-97-1 | 95% | 1g |
$439.90 | 2023-09-01 | |
| Alichem | A059006963-5g |
3-(Hydroxymethyl)-2-benzothiazolinone |
72679-97-1 | 95% | 5g |
$1219.12 | 2023-09-01 | |
| Apollo Scientific | OR46738-1g |
3-(Hydroxymethyl)-1,3-benzothiazol-2(3H)-one |
72679-97-1 | 95 | 1g |
£94.00 | 2025-02-20 | |
| Chemenu | CM524606-1g |
3-(Hydroxymethyl)benzo[d]thiazol-2(3H)-one |
72679-97-1 | 98% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM524606-5g |
3-(Hydroxymethyl)benzo[d]thiazol-2(3H)-one |
72679-97-1 | 98% | 5g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR46738-250mg |
3-(Hydroxymethyl)-1,3-benzothiazol-2(3H)-one |
72679-97-1 | 95 | 250mg |
£36.00 | 2025-02-20 | |
| Apollo Scientific | OR46738-500mg |
3-(Hydroxymethyl)-1,3-benzothiazol-2(3H)-one |
72679-97-1 | 95 | 500mg |
£63.00 | 2025-02-20 | |
| Apollo Scientific | OR46738-5g |
3-(Hydroxymethyl)-1,3-benzothiazol-2(3H)-one |
72679-97-1 | 95 | 5g |
£378.00 | 2025-02-20 | |
| Crysdot LLC | CD11066391-5g |
3-(Hydroxymethyl)benzo[d]thiazol-2(3H)-one |
72679-97-1 | 97% | 5g |
$590 | 2024-07-18 |
3-(Hydroxymethyl)-2-benzothiazolinone Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:72679-97-1)3-(Hydroxymethyl)-2-benzothiazolinone
Order Number:A914008
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:50
Price ($):202.0
Email:sales@amadischem.com
3-(Hydroxymethyl)-2-benzothiazolinone Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:72679-97-1)3-(Hydroxymethyl)-2-benzothiazolinone
Purity:99%
Quantity:5g
Price ($):202.0